Cas no 3430-70-4 (N-(3-nitrobenzyl)aniline)

N-(3-nitrobenzyl)aniline structure
N-(3-nitrobenzyl)aniline structure
Product Name:N-(3-nitrobenzyl)aniline
CAS No:3430-70-4
MF:C13H12N2O2
MW:228.246582984924
CID:918964
PubChem ID:308675
Update Time:2025-04-19

N-(3-nitrobenzyl)aniline Chemical and Physical Properties

Names and Identifiers

    • N-(3-nitrobenzyl)aniline
    • N-[(3-nitrophenyl)methyl]aniline
    • AC1L7DEL
    • N-(3-Nitro-benzyl)-anilin
    • N-(3'-nitrobenzyl)-aniline
    • N-(3-nitro-benzyl)-aniline
    • N-< 3-Nitro-benzyl> -anilin
    • N-anilinomethyl-3-nitrobenzene
    • NSC210543
    • Oprea1_032380
    • Phenyl-(3-nitro-benzyl)-amin
    • SureCN7338580
    • NSC-210543
    • 3430-70-4
    • DTXSID10308988
    • AKOS000253626
    • SCHEMBL7338580
    • Inchi: 1S/C13H12N2O2/c16-15(17)13-8-4-5-11(9-13)10-14-12-6-2-1-3-7-12/h1-9,14H,10H2
    • InChI Key: HLBXJHXQMHGOEL-UHFFFAOYSA-N
    • SMILES: [O-][N+](C1=CC=CC(=C1)CNC1C=CC=CC=1)=O

Computed Properties

  • Exact Mass: 228.08996
  • Monoisotopic Mass: 228.089877630g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 246
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.6
  • Topological Polar Surface Area: 57.8Ų

Experimental Properties

  • PSA: 55.17
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